5-Chloro-1-benzofuran-2-carbohydrazide

• IUPAC Name: 5-chloro-1-benzofuran-2-carbohydrazide
• InChI: InChI=1S/C9H7ClN2O2/c10-6-1-2-7-5(3-6)4-8(14-7)9(13)12-11/h1-4H,11H2,(H,12,13)
• InChI Key: WWBORYCPYRIYDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C=C(O2)C(=O)NN
• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol

Description

5-Chloro-1-benzofuran-2-carbohydrazide is a chemical compound that belongs to the benzofuran family. Benzofuran derivatives are known for their wide range of biological and pharmacological activities, making them significant in various fields of scientific research . The presence of a chloro group at the 5-position and a carbohydrazide group at the 2-position of the benzofuran ring gives this compound unique properties that are of interest in medicinal chemistry and drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-1-benzofuran-2-carbohydrazide typically involves the following steps:

Starting Material: The synthesis begins with 5-chloro-2-hydroxybenzaldehyde.

Formation of Benzofuran Ring: The benzofuran ring is formed through a cyclization reaction.

Introduction of Carbohydrazide Group: The carbohydrazide group is introduced by reacting the benzofuran derivative with hydrazine hydrate under reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-1-benzofuran-2-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carbohydrazide group to other functional groups.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzofuran oxides, while substitution reactions can produce various substituted benzofuran derivatives .

Scientific Research Applications

5-Chloro-1-benzofuran-2-carbohydrazide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex benzofuran derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Chloro-1-benzofuran-2-carbohydrazide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in disease processes.

Pathways: It can modulate signaling pathways that are crucial for cell growth and survival.

Comparison with Similar Compounds

Similar Compounds

• 5-Bromo-1-benzofuran-2-carbohydrazide
• 5-Fluoro-1-benzofuran-2-carbohydrazide
• 5-Iodo-1-benzofuran-2-carbohydrazide

Uniqueness

5-Chloro-1-benzofuran-2-carbohydrazide is unique due to the presence of the chloro group, which imparts distinct chemical and biological properties. Compared to its analogs, it may exhibit different reactivity and potency in various applications .